Cas no 1352796-58-7 (2-Isopropyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Isopropyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1352796-58-7
• MF: C₁₄H₂₂BNO₂
• MW: 247.14098405838
• MDL: MFCD11223288
• CID: 2086218
• PubChem ID: 45786053
• Update Time: 2025-11-02

2-Isopropyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropylpyridin-4-yl-boronic Acid Pinacol Ester
• 2-isopropyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(ISOPROPYL)PYRIDINE-4-BORONIC ACID PINACOL ESTER
• MB09537
• 2-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• MFCD11223288
• 2-(1-Methylethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• DB-191407
• EN300-23407306
• 2-propan-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CS-0140550
• AKOS015947619
• PS-13084
• 1352796-58-7
• 2-Isopropyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD11223288
• Inchi： 1S/C14H22BNO2/c1-10(2)12-9-11(7-8-16-12)15-17-13(3,4)14(5,6)18-15/h7-10H,1-6H3
• InChI Key： AIZONPDASNPSJU-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 247.1743591g/mol
• Monoisotopic Mass: 247.1743591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Isopropyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Guide to 2-Isopropyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1352796-58-7)

2-Isopropyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1352796-58-7) is a highly versatile boron-containing compound widely used in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of pyridine boronic esters, which are known for their stability and reactivity in cross-coupling reactions, making them indispensable in modern synthetic chemistry.

The molecular structure of 2-Isopropyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine features a pyridine ring substituted with an isopropyl group and a pinacol boronate ester moiety. This unique combination enhances its solubility in organic solvents and improves its handling characteristics, which is why it is frequently employed in Suzuki-Miyaura coupling reactions. Researchers often search for "boronic ester applications" or "pyridine derivatives in drug discovery" to understand its significance in medicinal chemistry.

One of the most searched topics related to this compound is its role in drug development. The boronate functional group in 2-Isopropyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine is crucial for creating bioactive molecules, particularly in the synthesis of kinase inhibitors and other targeted therapies. Its stability under physiological conditions makes it a preferred intermediate for developing proteolysis-targeting chimeras (PROTACs), a hot topic in current pharmaceutical research.

In material science, this compound is explored for its potential in organic electronics and photovoltaic applications. The pyridine-boronate structure allows for fine-tuning of electronic properties, which is essential for designing advanced materials like organic light-emitting diodes (OLEDs) and conductive polymers. Searches such as "boron-based materials for OLEDs" or "pyridine derivatives in optoelectronics" highlight its growing relevance in this field.

The synthetic flexibility of 2-Isopropyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine also makes it valuable for catalysis and ligand design. Chemists frequently inquire about "boronate esters in catalysis" or "pyridine ligands for transition metals," underscoring its utility in homogeneous catalysis and coordination chemistry. Its compatibility with various reaction conditions ensures broad applicability in academic and industrial research.

From a commercial perspective, the demand for 2-Isopropyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine is rising due to its role in high-value chemical synthesis. Suppliers and researchers often look for "CAS 1352796-58-7 suppliers" or "buy pyridine boronic ester" to source this compound for their projects. Its stability and reactivity profile make it a cost-effective choice for large-scale applications.

In summary, 2-Isopropyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1352796-58-7) is a critical building block in multiple scientific disciplines. Whether in pharmaceuticals, materials science, or catalysis, its unique properties continue to drive innovation. For those exploring "boron chemistry advancements" or "pyridine-based intermediates," this compound offers endless possibilities for research and development.